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Compound of Interest

Compound Name: BMS-986143

Cat. No.: B8630978 Get Quote

Technical Support Center: BMS-986143
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of BMS-986143 in aqueous

buffers. The following troubleshooting guides and frequently asked questions (FAQs) address

common issues encountered during experimental procedures.

Physicochemical Properties of BMS-986143
BMS-986143 is a potent, reversible inhibitor of Bruton's tyrosine kinase (BTK).[1]

Understanding its physicochemical properties is crucial for designing and troubleshooting

experiments.

Property Value Source/Method

Molecular Formula C₃₁H₂₄Cl₂N₄O₄ MedchemExpress

Molecular Weight 583.46 g/mol MedchemExpress

Predicted pKa ~2-3 (amine), ~9-10 (amide) Chemical Structure Analysis

Predicted LogP > 3 Chemical Structure Analysis

Note: The pKa and LogP values are estimations based on the chemical structure of BMS-
986143 and have not been empirically determined from the provided search results. These

predictions suggest that BMS-986143 is a lipophilic molecule with low intrinsic aqueous

solubility that may be influenced by pH.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-986143?

A1: It is recommended to prepare stock solutions of BMS-986143 in 100% dimethyl sulfoxide

(DMSO).[2] A concentration of 10 mM in DMSO is a common starting point for in vitro assays

with similar small molecule inhibitors.

Q2: How should I prepare aqueous working solutions from a DMSO stock?

A2: To prepare aqueous working solutions, it is best practice to first dissolve BMS-986143 in

DMSO and then dilute this stock solution with the aqueous buffer of choice. This method helps

to minimize precipitation. For some BMS compounds, a final DMSO concentration of 0.5% to

1% in the aqueous solution is often used.

Q3: What is the expected solubility of BMS-986143 in aqueous buffers like PBS?

A3: While specific data for BMS-986143 is not available, similar BMS compounds show limited

solubility in aqueous buffers. For instance, BMS-986165 has a solubility of approximately 0.33

mg/mL in a 1:2 DMSO:PBS (pH 7.2) solution. Another compound, BMS-195614, has a

solubility of approximately 0.5 mg/mL in a 1:1 DMSO:PBS (pH 7.2) solution. Based on this, the

solubility of BMS-986143 in PBS with a low percentage of DMSO is expected to be in a similar

low mg/mL range.

Q4: Can I store aqueous solutions of BMS-986143?

A4: It is not recommended to store aqueous solutions of BMS-986143 for more than one day.

For optimal results, always prepare fresh aqueous working solutions from your DMSO stock on

the day of the experiment.

Q5: My BMS-986143 precipitated when I diluted the DMSO stock in my aqueous buffer. What

should I do?

A5: Precipitation upon dilution is a common issue with hydrophobic compounds. Please refer to

the Troubleshooting Guide below for detailed steps to address this.
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Experimental Protocol: Preparation of Aqueous
Working Solutions
This protocol provides a step-by-step guide for preparing aqueous working solutions of BMS-
986143 from a DMSO stock solution to minimize the risk of precipitation.

Materials:

BMS-986143 powder

Anhydrous DMSO

Sterile aqueous buffer of choice (e.g., PBS, Tris-HCl)

Sterile, low-adhesion microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Prepare a 10 mM Stock Solution in DMSO:

Accurately weigh the required amount of BMS-986143 powder.

Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration.

Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C

water bath or brief sonication can aid dissolution.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into single-use volumes in low-adhesion tubes and store at

-20°C or -80°C. Avoid repeated freeze-thaw cycles.

Prepare the Aqueous Working Solution (Serial Dilution Recommended):
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Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

Perform a serial dilution of the DMSO stock with your aqueous buffer. It is crucial to add

the DMSO stock to the buffer and mix immediately, rather than the other way around.

Example for a 10 µM final concentration in 1 mL of buffer:

Pipette 990 µL of your aqueous buffer into a sterile tube.

Add 10 µL of an intermediate dilution (e.g., 1 mM in DMSO, prepared by a 1:10 dilution

of the 10 mM stock) to the buffer.

Immediately vortex the solution gently to ensure rapid and uniform mixing. This will

result in a final DMSO concentration of 1%.

Visually inspect the final aqueous solution for any signs of precipitation. If the solution

appears cloudy or contains visible particles, refer to the Troubleshooting Guide.

Troubleshooting Guide: Solubility Issues
This guide addresses common problems encountered when preparing and using aqueous

solutions of BMS-986143.
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Problem Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer.

The concentration of BMS-

986143 exceeds its solubility

limit in the final aqueous

solution. The final percentage

of DMSO is too low.

- Decrease the final

concentration of BMS-986143.

- Increase the final percentage

of DMSO in your working

solution (note: ensure the final

DMSO concentration is

compatible with your

experimental system, as high

concentrations can be toxic to

cells). - Try a different aqueous

buffer or adjust the pH. The

solubility of compounds with

ionizable groups can be pH-

dependent. - Add the DMSO

stock to the aqueous buffer

while vortexing to ensure rapid

mixing.

Cloudiness or opalescence in

the working solution over time.

The compound is slowly

precipitating out of the

solution. The solution may be

supersaturated.

- Prepare fresh working

solutions immediately before

use. - Consider the use of a

solubilizing agent or excipient

if compatible with your assay.

Examples include Pluronic F-

68 or a low concentration of a

non-ionic detergent like

Tween® 80. Always perform a

vehicle control to assess the

effect of the excipient on your

experiment.

Inconsistent experimental

results.

Variability in the amount of

dissolved BMS-986143

between experiments due to

precipitation.

- After preparing the working

solution, centrifuge it at high

speed (e.g., >10,000 x g) for 5-

10 minutes to pellet any

undissolved compound. Use

the supernatant for your
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experiment. This ensures you

are working with a saturated

solution of known

concentration. - Strictly adhere

to a standardized protocol for

solution preparation.

Visual Guides
Experimental Workflow for Preparing Aqueous Solutions
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Workflow for Preparing Aqueous Solutions of BMS-986143
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Caption: Step-by-step workflow for preparing aqueous solutions of BMS-986143.
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Troubleshooting Decision Tree for Solubility Issues

Troubleshooting Precipitation of BMS-986143
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Yes
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to DMSO stock?

No
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while vortexing

Yes

Consider other
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No

- Adjust buffer pH
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- Centrifuge and use supernatant

Click to download full resolution via product page
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Caption: Decision tree for troubleshooting BMS-986143 precipitation.
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Caption: Simplified diagram of the BTK signaling pathway inhibited by BMS-986143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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